Cas no 93349-94-1 (Methyl 5-(o-tolyl)nicotinate)

• Product Name: Methyl 5-(o-tolyl)nicotinate
• CAS No: 93349-94-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1031160
• PubChem ID: 20099864
• Update Time: 2025-04-20

Methyl 5-(o-tolyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(o-tolyl)nicotinate
• METHYL 5-(2-METHYLPHENYL)NICOTINATE
• methyl 5-(2-methylphenyl)pyridine-3-carboxylate
• Methyl 5-(o-tolyl)nicotite
• methyl 5-o-tolylpyridine-3-carboxylate
• AKOS004116612
• DTXSID30602430
• 93349-94-1
• BB 0258747
• Methyl5-(o-tolyl)nicotinate
• DB-265486
• 3-Pyridinecarboxylic acid, 5-(2-methylphenyl)-, methyl ester
• ALBB-036809

• MDL： MFCD06802204
• Inchi： 1S/C14H13NO2/c1-10-5-3-4-6-13(10)11-7-12(9-15-8-11)14(16)17-2/h3-9H,1-2H3
• InChI Key： NTPAMELXHNNWIA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų